Cas no 81-25-4 (Cholic acid)

Cholic acid is a primary bile acid naturally produced in the liver, playing a critical role in emulsifying and solubilizing dietary fats for absorption. As a key biochemical intermediate, it is widely utilized in pharmaceutical research, particularly in drug formulation and hepatobiliary studies. Its high purity and well-defined structure make it valuable for synthesizing derivatives and studying metabolic pathways. Cholic acid is also employed in cell culture applications to support membrane integrity and bile acid metabolism research. Its consistent quality and stability ensure reliable performance in both industrial and laboratory settings, making it a preferred choice for scientific and therapeutic applications.
Cholic acid structure
Cholic acid structure
Product Name:Cholic acid
CAS No:81-25-4
MF:C24H40O5
MW:408.57140827179
MDL:MFCD00003672
CID:34244
PubChem ID:24892356
Update Time:2025-08-13

Cholic acid Chemical and Physical Properties

Names and Identifiers

    • Cholic acid
    • 3,7,12-TRIHYDROXYCHOLANIC ACID
    • 3A,7A,12A-TRIHYDROXY-5B-CHOLAN-24-OIC ACID
    • 3ALPHA,7ALPHA,12ALPHA-TRIHYDROXY-5BETA-CHOLAN-24-IC ACID 3ALPHA,7ALPHA,12ALPHA-TRIHYDROXY-5BETA-CHOLAN-24-OIC ACID
    • 3ALPHA, 7ALPHA, 12ALPHA-TRIHYDROXY-5BETA-CHOLANIC ACID
    • 5-BETA-CHOLANIC ACID-3-ALPHA, 7-ALPHA, 12-ALPHA-TRIOL 7-ALPHA,8-ALPHA,12-ALPHA-TRIHYDROXY-5-BETA-CHOLAN-24-OIC ACID
    • CHOLALIN cholan-24-oic acid
    • CHOLAN-24-OIC ACID, 3,7,12-TRIHYDROXY-, (3,5,7,12)- CHOLIC ACID
    • 3,7,12-Trihydroxy-cholan-24-oic acid
    • 5beta-Cholan-24-oic acid, 3alpha,7alpha,12alpha-trihydroxy- Cholan-24-oic acid, 3,7,12-trihydroxy-, (3alpha,5beta,7alpha,12alpha)- 12α-Trihydroxy-5β-cholan-24-oic acid. 3α,7α,12α-Trihydroxy-5α-cholanic acid, Cholic acd
    • Cyclosphorine
    • (R)-4-((3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-Trihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid
    • CHOLIC ACID(P)
    • CHOLIC ACID(RG)
    • AHR 3053-13C3
    • CHOLALIC ACID
    • CHOLALIN
    • CHOLATE
    • Cholic acd
    • Cholic&Cyclosphorine
    • Cholan-24-oic acid
    • Ursodeoxycholic acid EP Impurity B
    • 3alpha,7alpha,12alpha-Trihydroxy-5beta-cholanic acid
    • Colalin
    • Cholsaeure
    • Cholbam
    • Cholic acid, 5beta-
    • SODIUM CHOLATE
    • Cholic acid [USAN]
    • G1JO7801AE
    • NSC6
    • (3α,5β,7α,12α)-3,7,12-Trihydroxycholan-24-oic acid (ACI)
    • 5β-Cholanic acid, 3α,7α,12α-trihydroxy- (7CI)
    • Cholic acid (8CI)
    • 17β-[1-Methyl-3-carboxypropyl]etiocholane-3α,7α,12α-triol
    • 3α,7α,12α-Trihydroxy-5β-cholan-24-oic acid
    • 3α,7α,12α-Trihydroxy-5β-cholanic acid
    • 3α,7α,12α-Trihydroxy-5β-cholanoic acid
    • 3α,7α,12α-Trihydroxy-β-cholanic acid
    • 3α,7α,12α-Trihydroxycholanic acid
    • 5β-Cholanic acid-3α,7α,12α-triol
    • 5β-Cholic acid
    • E 1000
    • Kolbam
    • MeSH ID: D002793
    • MeSH ID: D019826
    • NSC-6135
    • Orphacol
    • Cholan-24-oic acid, 3,7,12-trihydroxy-, (3alpha,5beta,7alpha,12alpha)-
    • 5.beta.-Cholic acid
    • 3a,7a,12a-Trihydroxy-beta-cholanate
    • URSODEOXYCHOLIC ACID IMPURITY B [EP IMPURITY]
    • NS00010900
    • CHOLAN-24-OIC ACID, 3,7,12-TRIHYDROXY-, (3-.ALPHA.,5-.BETA.,7-.ALPHA.,12-.ALPHA.)-
    • 3alpha,7alpha,12alpha-Trihydroxy-beta-cholanic acid
    • 3a,7a,12a-Trihydroxy-b-cholanate
    • 17.beta.-(1-Methyl-3-carboxypropyl)etiocholane-3.alpha.,7.alpha.,12.alpha.-triol
    • 3alpha,7alpha,12alpha-Trihydroxy-5beta-cholan-24-oic acid
    • Cholic acid, from ox or sheep bile, >=98%
    • 3.alpha.,12.alpha.-Trihydroxy-5.beta.-cholanic acid
    • 4-10-00-02072 (Beilstein Handbook Reference)
    • DTXCID4020660
    • NCGC00142384-03
    • 3a,7a,12a-Trihydroxy-beta-cholanic acid
    • 3a,7a,12a-Trihydroxycholanic acid
    • 10321-98-9
    • URSODEOXYCHOLIC ACID IMPURITY B (EP IMPURITY)
    • 5b-Cholic acid
    • C24H40O5
    • Cholic acid, British Pharmacopoeia (BP) Reference Standard
    • C-5900
    • 17-beta-(1-Methyl-3-carboxypropyl)etiocholane-3alpha,7alpha,12alpha-triol
    • (3.alpha.,5.beta.,7.alpha.,12.alpha.)-3,7,12-Trihydroxycholan-24-oic acid sodium salt
    • CholsA currencyure
    • 3alpha,7alpha,12alpha-Trihydroxy-5beta-cholanate
    • CHOLIC ACID [FCC]
    • 3a,7a,12a-Trihydroxycholanate
    • Cholic acid, Vetec(TM) reagent grade, 98%
    • 3-.alpha.,7-.alpha.,12-.alpha.-Trihydroxycholansaeure
    • 3a,7a,12a-Trihydroxy-5b-cholanoic acid
    • 3-&alpha,7-&alpha,12-&alpha-trihydroxy-5-&beta-cholanate
    • Cholic acid, 500 mug/mL in methanol, certified reference material
    • 4-((1S,2S,7S,11S,16S,5R,9R,10R,14R,15R)-5,9,16-trihydroxy-2,15-dimethyltetracy clo[8.7.0.0<2,7>.0<11,15>]heptadec-14-yl)pentanoic acid
    • 3a,7a,12a-Trihydroxy-5A-cholanic acid
    • LMST04010001
    • D10699
    • OrphacolReg
    • bmse000650
    • HMS2268L18
    • 5beta-Cholan-24-oic acid, 3alpha,7alpha,12alpha-trihydroxy-
    • EC 201-337-8
    • CHD
    • 3a,7a,12a-Trihydroxy-5b-cholan-24-oate
    • HY-N0324
    • CHOLIC ACID [EP IMPURITY]
    • 17beta-[1-Methyl-3-carboxypropyl]etiocholane-3alpha,7alpha,12alpha-triol
    • cholic-acid
    • DTXSID6040660
    • Q287415
    • 361-09-1
    • CHEBI:16359
    • CHOLIC ACID [HSDB]
    • 5b-Cholanic acid-3a,7a,12a-triol
    • Spectrum5_002005
    • AKOS005622502
    • 5b-Cholate
    • AS-69849
    • NSC6135
    • GTPL609
    • Cholan-24-oic acid, 3,7,12-trihydroxy-, (3.alpha.,5.beta.,7.alpha.,12.alpha.)-
    • DB02659
    • 3-alpha,7-alpha,12-alpha-Trihydroxycholansaeure
    • 5beta-Cholanic acid-3alpha,7alpha,12alpha-triol
    • Cholan-24-oic acid,7,12-trihydroxy-, (3.alpha.,5.beta.,7.alpha.,12.alpha.)-
    • CHOLIC ACID [MI]
    • CHOLIC ACID [ORANGE BOOK]
    • A830252
    • (3alpha,5beta,7alpha,8alpha,12alpha,14beta,17alpha)-3,7,12-trihydroxycholan-24-oic acid
    • (4R)-4-((3R,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid
    • MFCD00003672
    • s3742
    • Z1954806455
    • (4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
    • 3-alpha,7-alpha,12-alpha-Trihydroxy-5-beta-cholan-24-oic acid
    • (3alpha,5beta,7alpha,12alpha)-3,7,12-trihydroxycholan-24-oic acid
    • CHOLIC ACID [EMA EPAR]
    • SR-01000765698
    • EN300-6766788
    • BRN 2822009
    • BIDD:PXR0196
    • Cholic acid (sodium)
    • Cholbam (TN)
    • (4R)-4-[(1S,2S,5R,7S,9R,10R,11S,14R,15R,16S)-5,9,16-trihydroxy-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadecan-14-yl]pentanoic acid
    • HSDB 982
    • CHOLIC ACID [JAN]
    • 3,7,12-Trihydroxy-cholan-24-oic acid, (3.alpha.,5.beta.,7.alpha.,12.alpha.)-
    • SCHEMBL27461
    • CHOLIC ACID [WHO-DD]
    • Cholan-24-oic acid, 3,7,12-trihydroxy-, (3alpha,5beta,7alpha,12alpha)- (9CI)
    • 5.beta.-Cholan-24-oic acid, 3.alpha.,7.alpha.,12.alpha.-trihydroxy-
    • (4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoicacid
    • 4-[(3R,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-Trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
    • 3,7,12-Trihydroxy-cholan-24-oic acid (3-alpha,5-beta,7-alpha,12-alpha)
    • MLS001066422
    • MLS002207051
    • 17b-[1-Methyl-3-carboxypropyl]etiocholane-3a,7a,12a-triol
    • TERPENES AND TERPENOIDS
    • Cholan-24-oic acid, 3,7,12-trihydroxy-, (3-alpha,5-beta,7-alpha,12-alpha)-
    • 5.beta.-Cholan-24-oic acid,7.alpha.,12.alpha.-trihydroxy-
    • UNII-G1JO7801AE
    • BP-30084
    • 3a,7a,12a-Trihydroxy-5b-cholanoate
    • Cholan-24-oic acid, 3,7,12-trihydroxy-, (3a,5b,7a,12a)-
    • EINECS 201-337-8
    • CCRIS 1626
    • 3alpha, 7alpha, 12alpha-trihydroxy-5beta-cholanoic acid
    • 3alpha,7alpha,12alpha-Trihydroxy-5beta-cholan-24-oic Acid (Cholic Acid)
    • Cholic acid, United States Pharmacopeia (USP) Reference Standard
    • Colalin (VAN)
    • Orphacol&Reg;
    • (3alpha,5beta,7alpha,8x,12alpha)-3,7,12-trihydroxycholan-24-oic acid
    • (R)-4-((3R,5S,7R,8R,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-hexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid
    • 3,7,12-Trihydroxycholan-24-oic acid, (3alpha,5beta,7alpha,12alpha)-
    • 3a,7a,12a-Trihydroxy-b-cholanic acid
    • cholicacid
    • 3a,7a,12a-Trihydroxy-5b-cholanate
    • Cholic acid (USAN)
    • CHOLIC ACID [USP-RS]
    • SR-01000765698-4
    • 129874-08-4
    • 3alpha,7alpha,12alpha-Trihydroxy-5beta-cholanoic acid
    • SMR000112165
    • 3-alpha,7-alpha,12-alpha-Trihydroxycholansaeure [German]
    • 3a,7a,12a-Trihydroxy-5b-cholanic acid
    • C00695
    • 5beta-Cholanic acid-3alpha,7alpha,12alpha-triol 5beta-Cholic acid
    • Cholic acid, European Pharmacopoeia (EP) Reference Standard
    • 3alpha,7alpha,12alpha-Trihydroxycholanic acid
    • BDBM21680
    • (4R)-4-[(1R,3aS,3bR,4R,5aS,7R,9aS,9bS,11S,11aR)-4,7,11-trihydroxy-9a,11a-dimethyl-hexadecahydro-1H-cyclopenta[a]phenanthren-1-yl]pentanoic acid
    • Cholsaeure [German]
    • 3-.alpha.,7-.alpha.,12-.alpha.-Trihydroxy-5-.beta.-cholan-24-oic acid
    • CHEMBL205596
    • 5beta-Cholanic acid, 3alpha,7alpha,12alpha-trihydroxy- (7CI)
    • CCG-268746
    • CHOLIC ACID (EP IMPURITY)
    • 81-25-4
    • 3.alpha.,7.alpha.,12.alpha.-Trihydroxy-5.beta.-cholanic acid
    • Cholalate
    • CHOLIC ACID (USP-RS)
    • CS-6608
    • (3alpha,5beta,7alpha,8xi,12alpha)-3,7,12-trihydroxycholan-24-oic acid
    • Cholic acid (JAN/USAN)
    • STK801993
    • BBL029799
    • BRD-K43164539-001-11-5
    • MDL: MFCD00003672
    • Inchi: 1S/C24H40O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14+,15-,16-,17+,18+,19-,20+,22+,23+,24-/m1/s1
    • InChI Key: BHQCQFFYRZLCQQ-OELDTZBJSA-N
    • SMILES: O[C@@H]1C[C@@H]2C[C@@H](CC[C@]2(C)[C@@H]2[C@@H]1[C@@H]1CC[C@H]([C@H](C)CCC(=O)O)[C@]1([C@H](C2)O)C)O
    • BRN: 2822009

Computed Properties

  • Exact Mass: 408.28800
  • Monoisotopic Mass: 408.288
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 637
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98
  • Surface Charge: 0
  • XLogP3: 3.6
  • Molecular Weight: 408.6

Experimental Properties

  • Color/Form: White powder
  • Density: 1.0310 (rough estimate)
  • Melting Point: 200-201 °C (lit.)
  • Boiling Point: 583.8℃ at 760 mmHg
  • Flash Point: 9℃
  • Refractive Index: 1.5800 (estimate)
  • Solubility: methanol: 0.1 g/mL, clear
  • Water Partition Coefficient: 0.28 g/L (15 ºC)
  • PSA: 97.99000
  • LogP: 3.44870
  • Solubility: Soluble in alkali hydroxide or carbonate solution.
  • Sensitiveness: Sensitive to humidity
  • Vapor Pressure: 9.66X10-15 mm Hg at 25 °C (est)
  • Merck: 14,2203
  • pka: 4.98(at 20℃)
  • Specific Rotation: 36 º (c=0.6, 95% EtOH)
  • Color/Form: 500 μg/mL in methanol

Cholic acid Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Hazard Category Code: 36/38
  • Safety Instruction: S24/25
  • RTECS:FZ9350000
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • TSCA:Yes
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Cholic acid Customs Data

  • HS CODE:2942000000
  • Customs Data:

    China Customs Code:

    2942000000

Cholic acid Pricemore >>

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Cholic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Butylmagnesium chloride Solvents: Diethyl ether ,  Tetrahydrofuran ;  3 min, -20 °C; 5 h, 0 °C
1.2 Reagents: Acetic acid ,  Ammonium chloride Solvents: Water
Reference
Synthesis and antitumor activity of alkylated bile acids and oxazolines
Bjedov, Srdjan; Jakimov, Dimitar; Posa, Mihalj; Klisuric, Olivera R.; Sakac, Marija, Tetrahedron, 2017, 73(49), 6932-6941

Production Method 2

Reaction Conditions
1.1 Reagents: Ethylenediaminetetraacetic acid ,  2-Mercaptoethanol Catalysts: Choloylglycine hydrolase Solvents: Water ;  20 min, pH 8, rt
Reference
Xanthomonas maltophilia CBS 897.97 as a source of new 7β- and 7α-hydroxysteroid dehydrogenases and cholylglycine hydrolase: Improved biotransformations of bile acids
Pedrini, Paola; Andreotti, Elisa; Guerrini, Alessandra; Dean, Mariangela; Fantin, Giancarlo; et al, Steroids, 2006, 71(3), 189-198

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Hydrochloric acid Solvents: Ethanol ,  Water
Reference
Steroids. XV. The action of N2O4 on certain bile acids
Tanasescu, I.; Terdic, M., Acad. Rep. Populare Romine Filiala Cluj, 1960, 11, 315-23

Production Method 4

Reaction Conditions
1.1 Reagents: tert-Butanol Solvents: Methanol-d4 ;  30 - 60 s, rt
Reference
Direct 3-Acylation of Indolizines by Carboxylic Acids for the Practical Synthesis of Red Light-Releasable Caged Carboxylic Acids
Watanabe, Kenji ; Terao, Nodoka; Niwa, Takashi ; Hosoya, Takamitsu, Journal of Organic Chemistry, 2021, 86(17), 11822-11834

Production Method 5

Reaction Conditions
1.1 Reagents: (±)-Propylene glycol ,  Ammonium formate Catalysts: Palladium Solvents: Dichloromethane ;  1.5 h, reflux
Reference
Regio- and stereoselective reductions of dehydrocholic acid
Cravotto, Giancarlo; Binello, Arianna; Boffa, Luisa; Rosati, Ornelio; Boccalini, Marco; et al, Steroids, 2006, 71(6), 469-475

Cholic acid Raw materials

Cholic acid Preparation Products

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Wuhan ChemNorm Biotech Co.,Ltd.
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(CAS:81-25-4)Cholic acid
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Purity:>98%
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(CAS:81-25-4)Cholic acid
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(CAS:81-25-4)Cholic acid
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Cholic acid Spectrogram

GC-MS
GC-MS
13C NMR DMSO-d6
13C NMR

Cholic acid Related Literature

Additional information on Cholic acid

Comprehensive Overview of Cholic Acid (CAS No. 81-25-4): Properties, Applications, and Emerging Trends

Cholic acid (CAS No. 81-25-4), a primary bile acid, is a critical biomolecule with multifaceted roles in human physiology and industrial applications. As a steroidal carboxylic acid, it is synthesized in the liver from cholesterol and serves as a key component in digestive processes, lipid metabolism, and detoxification. Its molecular formula, C24H40O5, reflects its unique amphipathic structure, enabling it to emulsify fats and facilitate nutrient absorption. The growing interest in cholic acid supplements and cholic acid derivatives underscores its relevance in modern healthcare and biotechnology.

In recent years, cholic acid research has gained traction due to its potential therapeutic applications. Studies highlight its role in treating metabolic disorders such as primary biliary cholangitis and non-alcoholic fatty liver disease (NAFLD), aligning with the rising global focus on liver health. Searches for "cholic acid benefits" and "cholic acid for liver detox" have surged, reflecting consumer interest in natural detoxification agents. Additionally, its use in pharmaceutical formulations as an excipient or active ingredient has expanded, particularly in drug delivery systems targeting lipid-soluble compounds.

The industrial applications of cholic acid extend beyond medicine. Its surfactant properties make it valuable in cosmetic formulations, where it enhances the solubility of skincare actives. Queries like "cholic acid in anti-aging creams" and "cholic acid for skin barrier repair" indicate its emerging role in dermocosmetics. Moreover, the compound's ability to form molecular aggregates has spurred innovations in nanotechnology, particularly in designing drug-loaded micelles for targeted therapies.

From a biochemical perspective, cholic acid interacts with nuclear receptors like FXR (farnesoid X receptor), regulating glucose homeostasis and inflammation. This mechanism has fueled research into cholic acid analogs for diabetes management, a topic frequently searched alongside "bile acids and blood sugar." The compound's prebiotic effects on gut microbiota further link it to gut-brain axis studies, addressing trending queries about digestive wellness and mental health connections.

Quality and sourcing are paramount for cholic acid users. High-purity pharmaceutical-grade cholic acid (≥98%) is essential for clinical applications, while food-grade variants cater to dietary supplements. Searches for "where to buy cholic acid" often emphasize GMP-certified suppliers and third-party testing, reflecting consumer demand for transparency. Analytical techniques like HPLC and mass spectrometry ensure compliance with USP/EP monographs, critical for regulatory approval.

Environmental and sustainability considerations are reshaping cholic acid production. Traditional extraction from bovine bile is being supplemented by biotechnological synthesis using engineered E. coli or yeast strains, reducing ecological footprints. This shift resonates with searches for "vegan cholic acid sources" and "green chemistry bile acids," highlighting the intersection of biotechnology and eco-conscious consumerism.

In conclusion, cholic acid (CAS No. 81-25-4) exemplifies the convergence of traditional biochemistry and cutting-edge applications. Its expanding roles in precision medicine, cosmeceuticals, and sustainable biomanufacturing position it as a compound of enduring scientific and commercial significance. As research unravels novel cholic acid mechanisms, its integration into personalized health solutions will likely accelerate, answering the evolving demands of both clinicians and health-conscious consumers.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
(CAS:81-25-4)Cholic acid
TB01712
Purity:>98%
Quantity:5mg,10mg ,20mg ,50mg ,100mg,or customized
Price ($):Inquiry
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:81-25-4)Cholic acid
LE5669;LE10203;LE27050819
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
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